Nano- and microfabrication for overcoming drug delivery challenges

Journal of Materials Chemistry B Pub Date: 2013-02-20 DOI: 10.1039/C3TB00048F

Abstract

This highlight article describes current nano- and microfabrication techniques for creating drug delivery devices. We first review the main physiological barriers to delivering therapeutic agents. Then, we describe how novel fabrication methods can be utilized to combine many features into a single physiologically relevant device to overcome drug delivery challenges.

Graphical abstract: Nano- and microfabrication for overcoming drug delivery challenges
Nano- and microfabrication for overcoming drug delivery challenges
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